Cas no 2227661-61-0 (rac-(1R,3S)-2,2-dimethyl-3-(4-phenylphenyl)cyclopropan-1-amine)

• Product Name: rac-(1R,3S)-2,2-dimethyl-3-(4-phenylphenyl)cyclopropan-1-amine
• CAS No: 2227661-61-0
• MF: C₁₇H₁₉N
• MW: 237.339464426041
• CID: 6307939
• PubChem ID: 165697828
• Update Time: 2025-06-08

rac-(1R,3S)-2,2-dimethyl-3-(4-phenylphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-2,2-dimethyl-3-(4-phenylphenyl)cyclopropan-1-amine
• 2227661-61-0
• EN300-1861214

• Inchi： 1S/C17H19N/c1-17(2)15(16(17)18)14-10-8-13(9-11-14)12-6-4-3-5-7-12/h3-11,15-16H,18H2,1-2H3/t15-,16-/m0/s1
• InChI Key： DLCFKCSNZLYKBM-HOTGVXAUSA-N
• SMILES： N[C@H]1[C@H](C2C=CC(C3C=CC=CC=3)=CC=2)C1(C)C

Computed Properties

• Exact Mass: 237.151749610g/mol
• Monoisotopic Mass: 237.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3S)-2,2-dimethyl-3-(4-phenylphenyl)cyclopropan-1-amine

Professional Introduction to rac-(1R,3S)-2,2-dimethyl-3-(4-phenylphenyl)cyclopropan-1-amine (CAS No. 2227661-61-0)

Rac-(1R,3S)-2,2-dimethyl-3-(4-phenylphenyl)cyclopropan-1-amine, identified by its CAS number 2227661-61-0, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a cyclopropane ring substituted with a dimethyl group and a phenyl group at the 3-position, further enhanced by the presence of another phenyl group at the 4-position. This specific arrangement contributes to its distinct chemical behavior and reactivity, making it a subject of interest for synthetic chemists and medicinal researchers.

The structural motif of rac-(1R,3S)-2,2-dimethyl-3-(4-phenylphenyl)cyclopropan-1-amine presents an intriguing platform for exploring novel pharmacological interactions. The cyclopropane ring is known for its strain and rigidity, which can influence the molecule's biological activity by affecting its conformational flexibility. In recent years, there has been growing interest in cyclopropane-containing compounds due to their ability to modulate various biological pathways. For instance, studies have shown that cyclopropane derivatives can exhibit potent effects on enzymes and receptors involved in inflammation and pain management.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The presence of multiple reactive sites allows for further functionalization, enabling the synthesis of analogs with tailored properties. This versatility makes rac-(1R,3S)-2,2-dimethyl-3-(4-phenylphenyl)cyclopropan-1-amine a valuable asset in medicinal chemistry libraries. Researchers have been exploring its utility in creating novel therapeutic agents targeting neurological disorders, cardiovascular diseases, and other conditions where precise molecular interactions are crucial.

In the realm of computational chemistry, the study of this compound has provided insights into the relationship between molecular structure and electronic properties. Advanced computational methods have been employed to predict the reactivity and stability of rac-(1R,3S)-2,2-dimethyl-3-(4-phenylphenyl)cyclopropan-1-amine, aiding in the design of synthetic routes. These studies have highlighted the importance of understanding electronic distributions within the molecule, particularly around the cyclopropane ring and the aromatic substituents.

The pharmacological potential of this compound has also been explored through in vitro and in vivo studies. Preliminary research suggests that derivatives of rac-(1R,3S)-2,2-dimethyl-3-(4-phenylphenyl)cyclopropan-1-amine may exhibit inhibitory effects on certain enzymes associated with metabolic pathways. These findings are particularly relevant in the context of developing treatments for metabolic disorders and obesity-related conditions. Additionally, the compound's interaction with biological targets has been investigated using spectroscopic techniques, providing valuable data on its binding affinity and mode of action.

The synthesis of rac-(1R,3S)-2,2-dimethyl-3-(4-phenylphenyl)cyclopropan-1-amine presents unique challenges due to its complex stereochemistry. The synthesis must carefully control stereochemical outcomes to ensure high enantiomeric purity. Recent advances in asymmetric synthesis have enabled more efficient routes to this compound, leveraging chiral auxiliaries or catalysts to achieve desired stereoisomers with high yields. These advancements have not only improved access to this compound but also provided new methodologies for constructing complex cyclic structures.

The role of this compound in drug discovery extends beyond its use as a building block. It has been incorporated into libraries designed for high-throughput screening (HTS) to identify novel bioactive molecules. The structural features of rac-(1R,3S)-2,2-dimethyl-3-(4-phenylphenyl)cyclopropan-1-amine make it an attractive candidate for identifying compounds with therapeutic potential across multiple disease areas. HTS campaigns have yielded promising hits that are being further optimized through structure-based drug design approaches.

In conclusion, rac-(1R,3S)-2,2-dimethyl-3-(4-phenylphenyl)cyclopropan-1-amine (CAS No. 2227661-61-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in the development of next-generation pharmaceuticals.